Diactinium trioxide

• CAS No.: 12002-61-8
• Molecular Formula: Ac2O3; Ac2O3-6
• Molecular Weight: 502.054 g/mol
• IUPAC Name: actinium;oxygen(2-)
• InChI: InChI=1S/2Ac.3O/q;;3*-2
• InChI Key: MAPOZTWVBAGEOP-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[Ac].[Ac]
• Synonyms: diactinium trioxide

Description

Diactinium trioxide (Ac₂O₃) is a binary oxide of the rare radioactive element actinium (Ac). It is synthesized by igniting actinium oxalate, which is precipitated from actinium nitrate solutions . The compound’s elemental composition is dominated by actinium (90.44%) due to its high atomic mass, with oxygen constituting the remaining 9.56% (Table 1) .

Chemical Reactions Analysis

Acid-Base Reactions

Diactinium trioxide reacts vigorously with hydrohalic acids and hydrogen sulfide, forming corresponding actinium salts:

Reaction	Conditions	Products	Reference
Ac₂O₃ + 6 HF → 2 AcF₃ + 3 H₂O	Room temperature	Actinium(III) fluoride
Ac₂O₃ + 6 HCl → 2 AcCl₃ + 3 H₂O	Aqueous solution	Actinium(III) chloride
Ac₂O₃ + 3 H₂S → Ac₂S₃ + 3 H₂O	Gas-phase reaction	Actinium(III) sulfide

These reactions highlight Ac₂O₃’s amphoteric nature, though it predominantly behaves as a base due to its large ionic radius and noble gas electron configuration.

Reactions with Sulfur and Carbon Compounds

This compound participates in redox and metathesis reactions with sulfur- and carbon-based reagents:

• Reaction with aluminum bromide :
  $\text{Ac}_2\text{O}_3+2\text{AlBr}_3\rightarrow 2\text{AcBr}_3+\text{Al}_2\text{O}_3$
  This solid-state reaction produces actinium(III) bromide .

• Decomposition of actinium oxalate :
  $\text{Ac}_2(\text{C}_2\text{O}_4)_3\xrightarrow{\Delta}\text{Ac}_2\text{O}_3+3\text{CO}_2+3\text{CO}$
  The oxalate salt decomposes upon heating, releasing carbon oxides .

Coordination Chemistry and Ligand Interactions

Studies using fluorescence spectroscopy and X-ray absorption spectroscopy (XAS) reveal:

• Preference for oxygen donors : Ac³⁺ shows low affinity for nitrogen-rich ligands (e.g., macrocyclic amines) but interacts strongly with oxygen donors like sulfone groups .

• Fluorescent sensor studies : The dansyl-based ligand Ds-DOTAM exhibits a red shift in UV-vis spectra upon Ac³⁺ binding, indicating electrostatic stabilization of the LUMO .

• XAS insights : EXAFS data for Ac³⁺ in ammonium acetate buffer suggest coordination numbers and interatomic distances similar to La³⁺, though structural details remain under investigation .

Solubility and Hydrolysis Behavior

Ac₂O₃’s solubility is governed by hydrolysis and colloidal formation:

Medium	Behavior	Key Findings
Mineral acids	Soluble with rapid hydrolysis	Forms hydrated Ac³⁺ ions; insoluble salts (e.g., oxalate, phosphate) may coat surfaces, slowing dissolution .
Alkaline solutions	Limited solubility	Reacts to form actinium hydroxides or carbonates in CO₂-rich environments .
Aqueous buffer	Colloidal stabilization	Particle size and surface properties dominate solubility, often exceeding thermodynamic predictions .

Comparison with Similar Compounds

Table 1: Elemental Composition of Ac₂O₃

Element	Percentage (%)
Ac	90.44
O	9.56

Ac₂O₃ exhibits a crystalline structure, likely analogous to lanthanide trioxides (e.g., La₂O₃), though detailed crystallographic data remains sparse due to actinium’s scarcity and radioactivity. Isotopic analysis of Ac₂O₃ reveals a pattern dominated by ²²⁷Ac (t₁/₂ = 21.8 years), with minor contributions from decay products . Its applications are primarily academic, focusing on nuclear chemistry and actinide behavior studies.

Comparison with Similar Compounds

Structural and Compositional Differences

Titanium Dioxide (TiO₂)

TiO₂ is a widely studied transition metal oxide with three primary polymorphs: rutile, anatase, and brookite. Unlike Ac₂O₃, which is actinide-based, TiO₂ is a group IV oxide with Ti constituting ~59.9% and O ~40.1% by mass. It is synthesized via sol-gel methods, hydrothermal processes, or flame pyrolysis , contrasting with Ac₂O₃’s combustion-based synthesis.

Table 2: Key Differences Between Ac₂O₃ and TiO₂

Property	Ac₂O₃	TiO₂ (Rutile)
Elemental Ratio	Ac:O = 2:3	Ti:O = 1:2
Density (g/cm³)	~10.0 (estimated)	4.23
Band Gap (eV)	Insulating (>5 eV)	3.0–3.2 (semiconducting)
Applications	Nuclear research	Photocatalysis, pigments

Lanthanum Trioxide (La₂O₃)

La₂O₃, a lanthanide trioxide, shares a hexagonal crystal structure (as inferred for Ac₂O₃) but differs in stability and reactivity. La₂O₃ reacts readily with moisture to form hydroxides, whereas Ac₂O₃’s behavior is less documented due to handling challenges .

Functional and Industrial Relevance

• Ac₂O₃: Limited to specialized nuclear research (e.g., actinide fuel cycles or isotope production) due to radioactivity and scarcity .
• TiO₂ : Extensively used in photocatalysis, solar cells, and coatings due to its optoelectronic properties and chemical stability .

Challenges in Comparative Studies

• Data Availability : Ac₂O₃’s properties are extrapolated from lanthanide analogs, whereas TiO₂ is well-characterized experimentally .
• Handling Constraints : Ac₂O₃ requires shielded facilities, unlike TiO₂, which is commercially mass-produced .

Q & A

Advanced Research Question

• Hybrid DFT-MD simulations : Integrate ab initio molecular dynamics (AIMD) to model radiation-induced defect formation .
• Phonon dispersion calculations : Assess lattice stability at high pressures using quasi-harmonic approximations .
• Validation against experimental data : Compare simulated X-ray diffraction patterns with high-pressure synchrotron data .

What methodologies ensure reproducibility in electrochemical studies of Ac₂O₃-based electrodes?

Basic Research Question

• Electrode fabrication : Standardize ink preparation (e.g., Ac₂O₃:PVDF:carbon = 70:20:10 wt%) and coating thickness (e.g., 100 µm) .
• Reference electrodes : Use Hg/HgO in alkaline media or Ag/AgCl in acidic conditions to minimize potential drift .
• Impedance spectroscopy : Perform Nyquist plots at open-circuit voltage to distinguish charge-transfer resistance from diffusion effects .